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Compound of Interest

Compound Name: Z-Trp-ome

CAS No.: 2717-76-2

Cat. No.: B153725

Get Quote

Abstract
N-alpha-Carbobenzyloxy-L-tryptophan methyl ester, commonly referred to as Z-Trp-OMe, is a

chemically modified derivative of the essential amino acid L-tryptophan. Extensive investigation

into its biological activities and potential therapeutic applications has revealed its primary role

as a crucial building block in synthetic organic chemistry, particularly in the field of peptide

synthesis. This technical guide provides a comprehensive overview of Z-Trp-OMe, focusing on

its chemical properties and its established application as a synthetic intermediate rather than a

direct therapeutic agent. While the broader field of tryptophan metabolism is rich with

therapeutic targets, Z-Trp-OMe itself is utilized for the controlled and precise incorporation of a

protected tryptophan residue into larger, more complex molecules.

Chemical Properties of Z-Trp-OMe
Z-Trp-OMe is characterized by the presence of two key protecting groups: the

benzyloxycarbonyl (Z) group attached to the alpha-amino group and the methyl ester (-OMe) at

the carboxyl group of L-tryptophan. These modifications serve to prevent unwanted side

reactions during chemical synthesis.
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Property Value Reference

Synonyms

N-alpha-Carbobenzyloxy-L-

tryptophan methyl ester, Cbz-

Trp-OMe

[1]

Molecular Formula C₂₀H₂₀N₂O₄ [1]

Molecular Weight 352.4 g/mol [1]

CAS Number 2717-76-2

These protecting groups are fundamental to its utility in peptide synthesis, allowing for the

sequential addition of amino acids in a controlled manner to build a desired peptide chain.

Primary Application in Peptide Synthesis
The principal application of Z-Trp-OMe is as a protected amino acid derivative in the synthesis

of peptides. The tryptophan residue, with its unique indole side chain, plays a critical role in the

structure and function of many biologically active peptides and proteins.[2][3] The use of Z-Trp-
OMe allows for the precise insertion of tryptophan into a peptide sequence without interference

from the reactive amino and carboxyl groups.

General Experimental Workflow for Peptide Synthesis
using Z-Trp-OMe
The following diagram illustrates a generalized workflow for the incorporation of a Z-protected

tryptophan residue into a growing peptide chain using solid-phase peptide synthesis (SPPS), a

common methodology in which Z-Trp-OMe could be utilized in solution-phase synthesis or as a

component of a larger fragment for condensation.
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Solid-Phase Peptide Synthesis (Illustrative)

Start Solid Support
(e.g., Wang resin)

Couple Fmoc-protected
amino acid

Fmoc deprotection
(e.g., piperidine)

Couple activated
Z-Trp-OH*

Repeat cycles for
desired sequence Cleave peptide

from resin
(e.g., TFA)

Purify peptide
(e.g., HPLC) Final_Peptide

*Note: In SPPS, an activated carboxyl group (e.g., Z-Trp-OH) is typically used.
 Z-Trp-OMe is more suited for solution-phase synthesis.

Major Tryptophan Metabolic Pathways
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Simplified overview of major tryptophan metabolic pathways.
IDO: Indoleamine 2,3-dioxygenase, TDO: Tryptophan 2,3-dioxygenase, TPH: Tryptophan hydroxylase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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